Cas no 2172047-99-1 (1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172047-99-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6023230
• PubChem ID: 165549974
• Update Time: 2025-06-27

1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoylpyrrolidine-3-carboxylic acid
• 2172047-99-1
• EN300-1482163
• 1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylheptanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-18(26(31)30-15-14-20(16-30)27(32)33)8-7-9-19(2)29-28(34)35-17-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-6,10-13,18-20,25H,7-9,14-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： SZSIBMCHAFJRFF-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoylpyrrolidine-3-carboxylic acid

Introduction to 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoylpyrrolidine-3-carboxylic Acid (CAS No. 2172047-99-1)

1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoylpyrrolidine-3-carboxylic acid, with the CAS number 2172047-99-1, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this molecule is characterized by a pyrrolidine core, which is a common motif in many bioactive molecules, and is further functionalized with various substituents that enhance its pharmacological properties.

The fluoren-9-ylmethoxycarbonyl moiety in the name of this compound is particularly noteworthy. This group not only adds to the molecular complexity but also contributes to the compound's solubility and stability, which are critical factors in drug design. The presence of this moiety suggests that the compound may have enhanced bioavailability, which is a key consideration in the development of new therapeutic agents.

In recent years, there has been a growing interest in the development of novel compounds that can modulate various biological pathways. The pyrrolidine ring in 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoylpyrrolidine-3-carboxylic acid has been shown to interact with multiple targets, including enzymes and receptors involved in inflammation, pain, and neurodegeneration. These interactions make it a potential candidate for the treatment of various diseases, particularly those related to central nervous system disorders.

One of the most exciting aspects of this compound is its potential application in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Recent studies have indicated that compounds with a pyrrolidine core can inhibit the aggregation of amyloid-beta peptides, which are known to be a hallmark of Alzheimer's disease. The methylheptanoyl group in the molecule may also contribute to its ability to cross the blood-brain barrier, which is essential for effective treatment of central nervous system disorders.

The synthesis of 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoylpyrrolidine-3-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex framework of this molecule. These techniques not only improve the efficiency of synthesis but also allow for greater flexibility in modifying the structure for optimal pharmacological activity.

In addition to its potential therapeutic applications, 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoylpyrrolidine-3-carboxylic acid has also been studied for its role in drug discovery and development. Its unique structure and biological activity make it a valuable tool for identifying new lead compounds that can be further optimized for clinical use. The compound's ability to interact with multiple targets provides a rich scaffold for medicinal chemists to explore new therapeutic strategies.

The use of computational methods has been instrumental in understanding the pharmacological properties of this compound. Molecular docking studies have revealed that 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoylpyrrolidine-3-carboxylic acid can bind effectively to various biological targets with high affinity. These studies have provided valuable insights into the molecular interactions that underpin its biological activity and have guided the design of more potent derivatives.

The future prospects for 1-(6-{(9H-fluoren... are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. The compound's unique structure and promising biological activity make it a cornerstone in the search for novel treatments for various diseases. As research continues, it is expected that new derivatives will be developed that will further enhance its therapeutic potential.

In conclusion, 1-(6-{(9H-fluoren...) represents a significant advancement in pharmaceutical research. Its complex structure, derived from careful molecular design, positions it as a powerful tool for drug discovery and development. With continued research and innovation, this compound holds great promise for improving human health and well-being.